BENGH@ Methodological & Application

Check Availability & Pricing

Propionylcarnitine hydrochloride stability and
preparation for experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propionylcarnitine

Cat. No.: B099956

Application Notes and Protocols:
Propionylcarnitine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propionyl-L-carnitine hydrochloride (PLC) is a synthetically derived ester of L-carnitine. Itis a
naturally occurring compound in the body and plays a vital role in cellular energy metabolism,
particularly in the transport of long-chain fatty acids into the mitochondria for -oxidation. PLC
is investigated for its therapeutic potential in a variety of cardiovascular and peripheral arterial
diseases. These application notes provide detailed information on the stability of PLC and
protocols for its preparation for experimental use.

Chemical and Physical Properties

Property Value

Chemical Formula C10H20CINOa4

Molecular Weight 253.72 g/mol

Appearance White to off-white crystalline solid
Purity >98%
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Stability of Propionylcarnitine Hydrochloride

The stability of propionylcarnitine hydrochloride is crucial for ensuring the accuracy and
reproducibility of experimental results. The following table summarizes the stability of PLC in

both solid and solution forms under various storage conditions.

Solvent/Condit

Form . Temperature Duration Stability Notes
ion
Stable for an
] ) extended period
Crystalline Solid - -20°C >4 years
when stored
properly[1].
Itis
Aqueous Room recommended to
) PBS (pH 7.2) < 24 hours
Solution Temperature prepare fresh
solutions daily[1].
Prone to
hydrolysis,
Aqueous Room Not )
) Water especially at
Solution Temperature Recommended
neutral to
alkaline pH.
] Stable for short-
Stock Solution DMSO -20°C 1 month
term storage.
Recommended
) for long-term
Stock Solution DMSO -80°C 6 months
storage of stock
solutions.
_ Data not
Stock Solution Ethanol -20°C /-80°C ] -
available
] Dimethylformami Data not
Stock Solution -20°C /-80°C ) -
de available
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Note on pH Stability: While specific kinetic data for propionyl-L-carnitine hydrochloride is
limited, a similar compound, acetyl-L-carnitine, is known to be stable in acidic to neutral
agueous solutions but unstable at a pH greater than 9[2]. It is confirmed that propionyl-L-
carnitine undergoes hydrolysis to L-carnitine at a high pH of 12.8[3]. Therefore, it is
recommended to maintain the pH of aqueous solutions below 7.5 to minimize degradation.

Solubility of Propionylcarnitine Hydrochloride

Solvent Approximate Solubility
Water 50-60 mg/mL

PBS (pH 7.2) ~10 mg/mL[1]

Ethanol ~25 mg/mL[1][4]

DMSO ~20 mg/mL[1][4]
Dimethylformamide (DMF) ~15 mg/mL[1][4]

Experimental Protocols
Preparation of Stock Solutions

Stock solutions of propionylcarnitine hydrochloride can be prepared in organic solvents for
long-term storage.

Materials:

Propionyl-L-carnitine hydrochloride (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile, conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol:
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» Weigh the desired amount of propionyl-L-carnitine hydrochloride powder in a sterile conical
tube.

e Add the appropriate volume of DMSO or ethanol to achieve the desired stock concentration
(e.g., 20 mg/mL in DMSO).

» Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., 37°C) may
be applied to aid dissolution.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Preparation of Working Solutions for In Vitro
Experiments (e.g., Cell Culture)

Working solutions for cell culture experiments are typically prepared by diluting the stock
solution in a sterile aqueous medium.

Materials:

e Propionyl-L-carnitine hydrochloride stock solution (e.g., 20 mg/mL in DMSO)
» Sterile Phosphate-Buffered Saline (PBS) or cell culture medium

» Sterile, conical tubes

o Pipettes and sterile, filtered pipette tips

Protocol:

e Thaw a single-use aliquot of the stock solution at room temperature.

o Calculate the volume of the stock solution required to achieve the desired final concentration
in your experimental medium.
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In a sterile tube, dilute the stock solution with sterile PBS or cell culture medium to an
intermediate concentration.

Further dilute the intermediate solution into the final cell culture medium to reach the desired
working concentration.

Ensure the final concentration of the organic solvent (e.g., DMSO) is not toxic to the cells
(typically <0.1%).

Use the freshly prepared working solution for your experiments immediately. Do not store
agueous working solutions.

Preparation of Solutions for In Vivo Experiments (e.g.,
Animal Studies)

For oral administration in animal studies, propionylcarnitine hydrochloride can be dissolved in
drinking water. For intravenous administration, sterile saline is a suitable vehicle.

Protocol for Oral Administration in Drinking Water (Example Dose: 200 mg/kg/day):

Calculate the total daily dose required for the number of animals and their average body
weight.

Estimate the average daily water consumption per animal.

Dissolve the calculated amount of propionyl-L-carnitine hydrochloride in the total volume of
drinking water to be provided.

Ensure the compound is fully dissolved.

Provide the medicated water to the animals. Prepare fresh solutions daily to ensure stability
and accurate dosing[5][6][7].

Protocol for Intravenous Administration:

¢ For intravenous infusion, propionyl-L-carnitine hydrochloride can be reconstituted in 0.9%
sodium chloride (sterile saline).
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e Prepare the solution under sterile conditions.

e The final concentration should be determined based on the desired dose and infusion
volume for the animal model.

Visualization of Experimental Workflow and

Signaling Pathway
Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing propionylcarnitine hydrochloride solutions.
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Signaling Pathway of Propionyl-L-Carnitine in
Endothelial Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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